3-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}-N-{[3-(trifluoromethyl)phenyl]methyl}propanamide

• IUPAC Name: 3-[4-oxo-2-(4-propan-2-ylphenyl)-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-5-yl]-N-[[3-(trifluoromethyl)phenyl]methyl]propanamide
• InChI: InChI=1S/C26H29F3N4O2/c1-17(2)19-6-8-20(9-7-19)22-15-23-25(35)32(12-13-33(23)31-22)11-10-24(34)30-16-18-4-3-5-21(14-18)26(27,28)29/h3-9,12-14,17,22-23,31H,10-11,15-16H2,1-2H3,(H,30,34)
• InChI Key: GUKHDXSGIWSYEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2CC3C(=O)N(C=CN3N2)CCC(=O)NCC4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C26H29F3N4O2
• Molecular Weight: 486.5 g/mol
• CAS No.: 1326870-82-9

Description

3-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}-N-{[3-(trifluoromethyl)phenyl]methyl}propanamide is a useful research compound. Its molecular formula is C26H25F3N4O2 and its molecular weight is 482.507. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Immunomodulating Activity : A study described the synthesis of condensed N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides and evaluated their immunomodulating activity. These compounds enhanced macrophage cytotoxicity and stimulated host-mediated antibacterial defenses in mice, suggesting potential applications in immunotherapy and infection control (Doria et al., 1991).

• Antimicrobial and Anti-inflammatory Agents : Another study focused on the synthesis of pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives bearing an aryl sulfonate moiety. These compounds exhibited anti-bacterial, antifungal, and anti-inflammatory activities, showcasing their potential in developing new antimicrobial and anti-inflammatory drugs (Kendre et al., 2015).

• Insecticidal Activity and SAR : Research on anthranilic diamides analogs containing 1,3,4-oxadiazole rings showed significant insecticidal activities against the diamondback moth. The structure-activity relationship (SAR) and density functional theory (DFT) studies provided insights into the insecticidal mechanism, indicating potential applications in pest control (Qi et al., 2014).

• Anticancer and Anti-5-lipoxygenase Agents : A novel series of pyrazolopyrimidine derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds showed potential as therapeutic agents in cancer treatment and as inhibitors of the 5-lipoxygenase pathway, which is involved in inflammation and asthma (Rahmouni et al., 2016).